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Compound of Interest

Compound Name: Vilanterol Trifenatate

Cat. No.: B560188

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of vilanterol
trifenatate in combination therapy for asthma. Vilanterol trifenatate is a selective long-acting
B2-adrenergic agonist (LABA) with a 24-hour duration of action, making it suitable for once-
daily dosing.[1] In the management of asthma, it is primarily used in combination with an
inhaled corticosteroid (ICS), such as fluticasone furoate, and in some cases, with the addition
of a long-acting muscarinic antagonist (LAMA), like umeclidinium.[2][3][4]

Mechanism of Action

Vilanterol exerts its therapeutic effect by binding to the 32-adrenergic receptors on the smooth
muscle of the airways. This binding activates adenylyl cyclase, which in turn increases the
intracellular concentration of cyclic adenosine monophosphate (cCAMP).[1] Elevated cAMP
levels lead to the relaxation of airway smooth muscle, resulting in bronchodilation and
improved airflow.[1]

The combination with an ICS like fluticasone furoate addresses the underlying inflammation
characteristic of asthma. Fluticasone furoate is a potent anti-inflammatory agent that reduces
the production of inflammatory mediators.[5] The triple therapy, which includes the LAMA
umeclidinium, provides an additional mechanism of bronchodilation by blocking acetylcholine-
mediated bronchoconstriction.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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